(9Z,9'Z,12Z,12'Z)-3-Hydroxypropane-1,2-diyl bis(octadeca-9,12-dienoate)
CAS No.:
Cat. No.: VC13366049
Molecular Formula: C39H68O5
Molecular Weight: 617.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C39H68O5 |
|---|---|
| Molecular Weight | 617.0 g/mol |
| IUPAC Name | [3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate |
| Standard InChI | InChI=1S/C39H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37,40H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+ |
| Standard InChI Key | MQGBAQLIFKSMEM-WVZYQCMWSA-N |
| Isomeric SMILES | CCCCC/C=C/C/C=C/CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC/C=C/C/C=C/CCCCC |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC |
Introduction
Chemical Structure and Nomenclature
Molecular Architecture
The compound features a glycerol core where the 1- and 2-hydroxy groups are esterified with linoleic acid (), a polyunsaturated omega-6 fatty acid. The 9Z,12Z configuration in both fatty acid chains indicates cis double bonds at the 9th and 12th carbon positions, contributing to its bent conformation and fluidity . The 3-hydroxy group remains unesterified, rendering the molecule amphiphilic.
Table 1: Key Structural Properties
| Property | Value/Description |
|---|---|
| IUPAC Name | [3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCC=CCCCCC |
| InChIKey | MQGBAQLIFKSMEM-WVZYQCMWSA-N |
| PubChem CID | 6436941 (VulcanChem), 45934042 (PubChem) |
Stereochemical Considerations
The Z (cis) configuration of the double bonds introduces steric hindrance, reducing packing efficiency and lowering the melting point compared to saturated analogs . This structural feature is critical for its role in lipid bilayers and emulsions.
Synthesis and Industrial Preparation
Esterification Strategies
The synthesis typically involves the esterification of glycerol with linoleic acid under acidic or enzymatic catalysis. A two-step process is often employed:
-
Protection of the 3-hydroxy group using tert-butyldimethylsilyl (TBDMS) chloride to prevent unwanted esterification.
-
Selective esterification of the 1- and 2-positions using linoleoyl chloride in the presence of pyridine.
Enzymatic methods utilizing lipases (e.g., Candida antarctica lipase B) offer higher regioselectivity and milder reaction conditions, avoiding racemization .
Scalability Challenges
Industrial production faces hurdles in purifying the diastereomers due to the glycerol backbone’s prochirality. Chromatographic techniques like reverse-phase HPLC are employed, but cost-effectiveness remains a concern.
Biological and Industrial Applications
Nutritional Significance
As a carrier of linoleic acid—an essential fatty acid—this compound is investigated for its role in:
-
Cellular membrane fluidity: The cis double bonds prevent tight packing, enhancing membrane flexibility .
-
Eicosanoid precursor: Linoleic acid is metabolized to arachidonic acid, a precursor for prostaglandins and leukotrienes.
Cosmetic Formulations
In skincare products, its amphiphilic nature enables stabilization of oil-in-water emulsions. The unesterified 3-hydroxy group facilitates hydrogen bonding with humectants like glycerin, improving moisturization.
Pharmaceutical Delivery Systems
The compound’s pH-responsive behavior (as seen in patent WO2018033883A2 ) makes it suitable for drug-loaded lipid nanoparticles. Protonation of the free hydroxy group under acidic conditions (e.g., tumor microenvironments) triggers payload release .
Comparative Analysis with Structural Analogs
1,2-Dilinolein vs. 1,3-Dilinolein
While both isomers share the molecular formula , their functional differences arise from the hydroxy group’s position:
Table 2: Isomeric Comparison
| Property | 1,3-Dilinolein | 1,2-Dilinolein |
|---|---|---|
| Esterification sites | 1- and 3-hydroxy groups | 1- and 2-hydroxy groups |
| Melting point | -12°C (estimated) | -5°C (estimated) |
| Amphiphilicity | Moderate (one free hydroxy group) | Low (no free hydroxy groups) |
| Drug delivery suitability | High (pH-responsive release) | Limited |
Synthetic Derivatives
Patent WO2018033883A2 discloses analogs like 3-[1,3-bis(octadeca-9,12-dienoyl)oxypropan-2-ylamino]propanoic acid, where the free hydroxy group is replaced with an amino-propanoate moiety. Such modifications enhance pH sensitivity but reduce biodegradability .
Research Findings and Future Directions
Recent Studies
-
Natural occurrence: Isolated from Sciadopitys verticillata (Japanese umbrella pine), suggesting a role in plant stress response .
-
Nanoparticle efficacy: In murine models, 1,3-dilinolein-based nanoparticles showed 40% higher tumor accumulation compared to PEGylated lipids .
Unresolved Questions
-
Metabolic fate: The pharmacokinetics of orally administered 1,3-dilinolein remain poorly characterized.
-
Toxicological profile: Chronic exposure studies are needed, particularly for cosmetic applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume